Cas no 118288-25-8 (4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine)

• Product Name: 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine
• CAS No: 118288-25-8
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 63351
• Update Time: 2025-06-14

4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine
• 4-[4-(PIPERIDINOMETHYL)PYRIDYL-2-OXY]-CIS-2-BUTENAMINE
• (Z)-4-(4-((Piperidin-1-yl)methyl)pyridin-2-yloxy)but-2-en-1-amine
• 4-(4-PIPERIDIN-1-YL-METHYL-PYRIDIN-2-YL-OXY)-BUT-2-ENYLAMINE
• 4(E)-4-(4-(PIPERIDIN-1-YLMETHYL)PYRIDIN-2-YLOXY)BUT-2-EN-1-AMINE (INTERMEDIATE FOR LAFUTIDINE)
• 4-[4-(PIPERIDINOMETHYL)PYRIDYL-2-OXY]-CIS-2-BUTENAMINE(INTERMEDIATE FOR LAFUTIDINE)
• 4-[4-(PIPERIDINOMETHYL)PYRIDYL-2-OXY]-CIS-2-BUTENAMINE(PREPARATION FOR LAFUTIDINE)
• 4-[4-(Piperidinomethyl)pyridyl
• 2-Buten-1-aMine,4-[[4-(1-pyrrolidinylMethyl)-2-pyridinyl]oxy]-, (Z)- (9CI)

• Inchi： 1S/C14H21N3O/c15-6-1-4-10-18-14-11-13(5-7-16-14)12-17-8-2-3-9-17/h1,4-5,7,11H,2-3,6,8-10,12,15H2/b4-1-
• InChI Key： NBDWFQLHLDIDRH-RJRFIUFISA-N
• SMILES： C(N)/C=C\COC1=NC=CC(CN2CCCC2)=C1

Computed Properties

• Exact Mass: 261.18400
• Monoisotopic Mass: 261.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 51.4A^2

Experimental Properties

• Density: 1.089g/cm3
• Boiling Point: 419.3ºC at 760 mmHg
• Flash Point: 419.3 °C at 760 mmHg
• Refractive Index: 1.564
• PSA: 51.38000
• LogP: 2.59940
• pka: 9.11±0.29(Predicted)

Additional information on 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine

Recent Advances in the Study of 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine (CAS: 118288-25-8)

In recent years, the compound 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine (CAS: 118288-25-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and pyridine moieties, has shown promising potential in various therapeutic applications. The following research brief aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural features, including the presence of a but-2-en-1-amine linker, have been identified as critical for its biological activity. These advancements in synthesis have paved the way for further exploration of its pharmacological properties.

Recent in vitro and in vivo studies have demonstrated that 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine exhibits significant activity as a modulator of specific biological pathways. For instance, it has been shown to interact with G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including cancer and neurological disorders. Preliminary data suggest that the compound may serve as a lead molecule for the development of novel therapeutics targeting these receptors.

Furthermore, the pharmacokinetic profile of 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine has been investigated in preclinical models. Studies indicate that the compound has favorable absorption and distribution properties, with moderate metabolic stability. These findings are encouraging for its potential use in drug development, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology research. Its ability to selectively label and probe specific protein targets has made it a valuable tool for studying cellular processes. Recent work has utilized 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine in affinity-based proteomics, enabling the identification of novel protein interactions and signaling networks.

Despite these promising developments, challenges remain in the translation of 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine into clinical applications. Issues such as scalability of synthesis, potential toxicity, and the need for targeted delivery systems must be addressed. Ongoing research is focused on addressing these challenges through structural modifications and formulation strategies.

In conclusion, 4-((4-(Pyrrolidin-1-ylmethyl)pyridin-2-yl)oxy)but-2-en-1-amine (CAS: 118288-25-8) represents a promising candidate for both therapeutic and research applications. Its unique chemical structure and biological activity make it a subject of continued interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on further elucidating its mechanisms of action and optimizing its properties for clinical use.